1-(6-Methoxypyridin-2-yl)piperidin-4-ylamine

• Molecular Formula: C11H17N3O
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 1-(6-methoxypyridin-2-yl)piperidin-4-amine
• InChI: InChI=1S/C11H17N3O/c1-15-11-4-2-3-10(13-11)14-7-5-9(12)6-8-14/h2-4,9H,5-8,12H2,1H3
• InChI Key: JXJWLMJMQMBXMI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=N1)N2CCC(CC2)N

Description

1-(6-Methoxypyridin-2-yl)piperidin-4-ylamine is a chemical compound with the molecular formula C11H17N3O It is a derivative of piperidine, a six-membered heterocyclic amine, and contains a methoxypyridine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(6-Methoxypyridin-2-yl)piperidin-4-ylamine typically involves the reaction of 6-methoxypyridine-2-carbaldehyde with piperidine-4-amine under specific conditions. The reaction is often carried out in the presence of a reducing agent such as sodium borohydride or lithium aluminum hydride to facilitate the reduction of the intermediate imine to the desired amine product .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the synthesis process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

1-(6-Methoxypyridin-2-yl)piperidin-4-ylamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can further modify the piperidine ring or the pyridine moiety.

Substitution: The methoxy group on the pyridine ring can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while substitution reactions can introduce various functional groups onto the pyridine ring .

Scientific Research Applications

1-(6-Methoxypyridin-2-yl)piperidin-4-ylamine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in studies involving enzyme inhibition or receptor binding.

Industry: The compound can be used in the development of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 1-(6-Methoxypyridin-2-yl)piperidin-4-ylamine involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Similar Compounds

• (6-Methoxypyridin-2-yl)methanamine
• 2-(6-Methoxypyridin-2-yl)ethanamine
• 2-Chloro-6-methoxypyridine

Uniqueness

1-(6-Methoxypyridin-2-yl)piperidin-4-ylamine is unique due to its specific combination of a methoxypyridine moiety and a piperidine ring. This structure imparts distinct chemical and biological properties, making it valuable for various applications in research and industry .